8-(4-(4-bromobenzyl)piperazin-1-yl)-7-isopentyl-3-methyl-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 8-[4-[(4-bromophenyl)methyl]piperazin-1-yl]-3-methyl-7-(3-methylbutyl)purine-2,6-dione
• InChI: InChI=1S/C22H29BrN6O2/c1-15(2)8-9-29-18-19(26(3)22(31)25-20(18)30)24-21(29)28-12-10-27(11-13-28)14-16-4-6-17(23)7-5-16/h4-7,15H,8-14H2,1-3H3,(H,25,30,31)
• InChI Key: DYWNDNPXZUPIKK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCN1C2=C(N=C1N3CCN(CC3)CC4=CC=C(C=C4)Br)N(C(=O)NC2=O)C
• Molecular Formula: C22H29BrN6O2
• Molecular Weight: 489.4 g/mol
• CAS No.: 898437-49-5

Description

8-(4-(4-bromobenzyl)piperazin-1-yl)-7-isopentyl-3-methyl-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C22H29BrN6O2 and its molecular weight is 489.418. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimycobacterial Activity

• Design and Synthesis for Tuberculosis Treatment: Novel purine linked piperazine derivatives, including 8-(4-(4-bromobenzyl)piperazin-1-yl)-7-isopentyl-3-methyl-1H-purine-2,6(3H,7H)-dione, have been synthesized and evaluated for their antimycobacterial activity against Mycobacterium tuberculosis. These compounds target MurB, disrupting the biosynthesis of peptidoglycan, and exert antiproliferative effects, showing greater potencies relative to current drugs like Ethambutol (Konduri et al., 2020).

Receptor Affinity and Pharmacological Evaluation

• Serotonin and Dopamine Receptor Affinity: A series of N-(arylpiperazinyl)acetamide derivatives of purine-2,6-dione, including compounds related to this compound, have been synthesized and evaluated for their affinity for serotonin 5-HT6, 5-HT7, and dopamine D2 receptors. This research provides insights into the structure-affinity relationships for these compounds (Żmudzki et al., 2015).

Antiasthmatic and Vasodilatory Activity

• Development for Antiasthmatic Agents: Derivatives of 1,3-dimethyl-7-(2-(piperazin-1-yl)acetyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione, a compound structurally related to this compound, have been synthesized and screened for their vasodilator activity. These compounds showed significant activity compared to standard Cilostazol, indicating potential as antiasthmatic agents (Bhatia et al., 2016).

Antidepressant Properties

• Synthesis and Antidepressant Activity: The compound 3-Methyl-7-(1,1-dioxothietan-3-yl)-8-cyclohexylamino-1-ethyl-1H-purine-2,6(3H,7H)-dione, which shares structural similarities with this compound, has been synthesized and demonstrated notable antidepressant activity at specific doses (Khaliullin et al., 2018).